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Compound of Interest

Compound Name: Ethyl 2-pyridylacetate

Cat. No.: B1294560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, suppliers, and key technical data for Ethyl 2-pyridylacetate (CAS No. 2739-98-2).

This document is intended to assist researchers, scientists, and drug development

professionals in sourcing and utilizing this compound in their work.

Introduction to Ethyl 2-pyridylacetate
Ethyl 2-pyridylacetate is a pyridine derivative with a molecular formula of C₉H₁₁NO₂. It is a

valuable building block in organic synthesis, particularly in the pharmaceutical and

agrochemical industries. Its structure, featuring a pyridine ring and an ethyl ester group, allows

for a variety of chemical transformations, making it a versatile intermediate for the synthesis of

more complex molecules.

Physical and Chemical Properties
Ethyl 2-pyridylacetate is a liquid at room temperature. A summary of its key physical and

chemical properties is presented in the table below. This data has been compiled from various

supplier and literature sources.
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Property Value References

CAS Number 2739-98-2 [1][2]

Molecular Formula C₉H₁₁NO₂ [2][3]

Molecular Weight 165.19 g/mol [1][2][3]

Appearance Liquid [1]

Boiling Point 70 °C at 0.05 mmHg [1]

Density 1.084 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.497 [1]

Purity (typical) ≥98% [2][4]
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Commercial Availability and Suppliers
Ethyl 2-pyridylacetate is readily available from a variety of chemical suppliers globally. The

typical purity offered is ≥98%, with common pack sizes ranging from 5 g to 25 g and larger

quantities available upon request. Below is a table summarizing some of the major suppliers.

Supplier Purity Available Quantities

MilliporeSigma (Sigma-Aldrich) 98% 25 g

TCI America ≥98.0% (GC) 5 g, 25 g

Fisher Scientific ≥98.0% 5 g

ChemScene ≥98% 10 g, 25 g

Santa Cruz Biotechnology N/A Inquire

Procurement and Quality Verification Workflow
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The following diagram illustrates a typical workflow for procuring and verifying the quality of

Ethyl 2-pyridylacetate for research and development purposes.

Procurement and Quality Verification Workflow

Experimental Protocols
Synthesis of Ethyl 2-pyridylacetate
A reliable method for the synthesis of Ethyl 2-pyridylacetate has been reported in Organic

Syntheses. The following is a summary of the experimental protocol.

Materials:

Lithium

Bromobenzene

Anhydrous diethyl ether

α-Picoline

Dry ice (solid carbon dioxide)

Absolute ethanol

Dry hydrogen chloride

Chloroform

Potassium carbonate

Procedure:

Preparation of Phenyllithium: In a three-necked flask equipped with a stirrer, dropping funnel,

and reflux condenser, prepare a solution of phenyllithium from lithium and bromobenzene in

anhydrous diethyl ether.

Formation of Picolyllithium: To the stirred solution of phenyllithium, add α-picoline dropwise.

The reaction mixture will turn a dark red-brown color.
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Carbonation: Pour the solution of picolyllithium slowly onto crushed dry ice.

Esterification: Remove the ether by distillation under reduced pressure. To the residue, add

absolute ethanol and saturate the solution with dry hydrogen chloride while cooling in an ice

bath. Allow the mixture to stand overnight.

Work-up: Remove the solvent by distillation under reduced pressure. Dissolve the residue in

chloroform and treat it with a paste of potassium carbonate in water.

Purification: Separate the chloroform layer, remove the chloroform by distillation, and

fractionally distill the residue under reduced pressure to yield Ethyl 2-pyridylacetate.

Analytical Methods for Quality Control
While a specific, validated analytical method for Ethyl 2-pyridylacetate is not readily available

in the public domain, the following are representative methods that can be adapted for its

analysis.

A reverse-phase HPLC method is suitable for the analysis of Ethyl 2-pyridylacetate.[5]

Column: A C18 column is a suitable stationary phase.

Mobile Phase: A mixture of acetonitrile and water with a suitable buffer (e.g., formic acid or

phosphoric acid for UV detection) can be used.[5] The exact ratio should be optimized to

achieve good separation and peak shape.

Detection: UV detection at an appropriate wavelength (e.g., 254 nm) is suitable for the

pyridine chromophore.

Quantification: Purity can be determined by area percent, and concentration can be

measured against a standard of known concentration.

GC-MS is a powerful technique for both the identification and quantification of volatile and

semi-volatile compounds like Ethyl 2-pyridylacetate.

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms) is recommended.

Carrier Gas: Helium at a constant flow rate.
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Injection: A split injection is typically used.

Oven Program: A temperature gradient from a low starting temperature (e.g., 50 °C) to a high

final temperature (e.g., 250 °C) is used to elute the compound and any impurities.

Detection: A mass spectrometer operating in electron ionization (EI) mode will provide a

characteristic fragmentation pattern for identification and can be used for quantification in

selected ion monitoring (SIM) mode for higher sensitivity.

Typical Certificate of Analysis Specifications
While a specific Certificate of Analysis was not publicly available, the following table represents

typical specifications for commercially available Ethyl 2-pyridylacetate based on supplier data.

Test Specification

Appearance Clear to yellow liquid

Purity (by GC) ≥ 98.0%

Identity (by IR/NMR) Conforms to structure

Water Content (by Karl Fischer) ≤ 0.5%

Residue on Ignition ≤ 0.1%

Safety Information
Ethyl 2-pyridylacetate should be handled in a well-ventilated area, and appropriate personal

protective equipment (PPE), including gloves and safety glasses, should be worn. For detailed

safety information, please refer to the Safety Data Sheet (SDS) provided by the supplier.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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